3,5-dibromo-N-nitropyridin-2-amine
Overview
Description
3,5-dibromo-N-nitropyridin-2-amine, also known as DBNPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DBNPA is a highly effective biocide that is widely used in various industrial applications, such as water treatment, oil and gas production, and paper and pulp manufacturing.
Mechanism of Action
The mechanism of action of 3,5-dibromo-N-nitropyridin-2-amine involves the disruption of the cell membrane of microorganisms. This compound penetrates the cell membrane and interacts with the proteins and lipids, leading to the disruption of the membrane structure. This disruption causes the leakage of cellular contents and ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity to humans and animals. However, it can cause skin irritation and eye damage if it comes into direct contact with the skin or eyes. In addition, this compound has been shown to have some environmental impacts, such as the potential to accumulate in aquatic organisms.
Advantages and Limitations for Lab Experiments
3,5-dibromo-N-nitropyridin-2-amine has several advantages for use in lab experiments. It is a highly effective biocide that can be used at low concentrations, making it a cost-effective option. In addition, this compound has a long shelf life and remains stable under a wide range of conditions. However, this compound has some limitations, such as its potential to interfere with certain assays and its toxicity to some organisms.
Future Directions
There are several potential future directions for research on 3,5-dibromo-N-nitropyridin-2-amine. One area of interest is the development of new formulations and delivery methods for this compound to improve its efficacy and reduce its environmental impact. Another area of research is the investigation of the mechanisms of resistance to this compound in microorganisms and the development of strategies to overcome this resistance. Finally, there is a need for further research on the potential environmental impacts of this compound and the development of strategies to mitigate these impacts.
Conclusion:
In conclusion, this compound is a highly effective biocide that has gained significant attention in scientific research. Its broad-spectrum antimicrobial properties make it a valuable tool in various industrial applications, such as water treatment and oil and gas production. While this compound has some limitations and potential environmental impacts, there is a need for further research to explore its potential uses and develop strategies to mitigate its impacts.
Scientific Research Applications
3,5-dibromo-N-nitropyridin-2-amine has been extensively studied for its antimicrobial properties. It is a broad-spectrum biocide that is effective against a wide range of microorganisms, including bacteria, fungi, and algae. This compound has been used in various industrial applications, such as water treatment, to control the growth of microorganisms and prevent biofouling. In addition, this compound has been used in the oil and gas industry to prevent the growth of microorganisms in pipelines and storage tanks.
properties
IUPAC Name |
N-(3,5-dibromopyridin-2-yl)nitramide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Br2N3O2/c6-3-1-4(7)5(8-2-3)9-10(11)12/h1-2H,(H,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPLYWPKECHROGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)N[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Br2N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.90 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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